2-Bromo-1-(5-(4-nitrophenyl)furan-2-yl)ethanone

• CAS No.: 39170-35-9
• Molecular Formula: C12H8BrNO4
• Molecular Weight: 310.10 g/mol
• IUPAC Name: 2-bromo-1-[5-(4-nitrophenyl)furan-2-yl]ethanone
• InChI: InChI=1S/C12H8BrNO4/c13-7-10(15)12-6-5-11(18-12)8-1-3-9(4-2-8)14(16)17/h1-6H,7H2
• InChI Key: STSHVPKEOSBVPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C(=O)CBr)[N+](=O)[O-]

Description

2-Bromo-1-(5-(4-nitrophenyl)furan-2-yl)ethanone is a useful research compound. Its molecular formula is C12H8BrNO4 and its molecular weight is 310.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 38 g (0.24 mole) of bromine in 100 ml of CCl4 was added dropwise over 50 min to a stirred, refluxing mixture of 55 g (0.24 mole) of methyl 5-(p-nitrophenyl)-2-furyl ketone and 1200 ml of CCl4. After the addition was complete, the reaction mixture was heated under reflux for 3/4 hr and allowed to stand at room temperature overnight. The yellow solid was collected by filtration to give 69 g (93%) of bromomethyl 5-(p-nitrophenyl)-2-furyl ketone, m.p. 153°-162°.